Cas no 1855008-96-6 (2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile)

• Product Name: 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile
• CAS No: 1855008-96-6
• MF: C₈H₁₂FNOS
• MW: 189.25038433075
• CID: 5695065
• PubChem ID: 130769483
• Update Time: 2025-05-20

2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile
• 1855008-96-6
• EN300-1649789

• Inchi： 1S/C8H12FNOS/c9-5-7(11)4-8(6-10)2-1-3-12-8/h7,11H,1-5H2
• InChI Key： CWBDJFGMDRDXQH-UHFFFAOYSA-N
• SMILES： S1CCCC1(C#N)CC(CF)O

Computed Properties

• Exact Mass: 189.06236334g/mol
• Monoisotopic Mass: 189.06236334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile

2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile: A Promising Compound in Medicinal Chemistry

2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile (CAS No. 1855008-96-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile is characterized by a thiolane ring with a fluorinated and hydroxylated side chain. The presence of the fluorine atom and the hydroxyl group imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation. The fluorine atom, in particular, is known to enhance the metabolic stability and lipophilicity of molecules, which can be crucial for drug development.

Recent studies have explored the potential of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile as a novel anticancer agent.

The pharmacokinetic properties of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile extend beyond inflammation and cancer. Recent research has also explored its antiviral properties. In vitro studies have shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of antiviral activity appears to involve the disruption of viral entry into host cells and the inhibition of viral replication machinery. These findings suggest that 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile could be a valuable candidate for developing broad-spectrum antiviral agents.

To further advance the development of 2-(3-Fluoro-2-hydroxypropyl)thiolane-2-carbonitrile, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological properties.

In conclusion, 2-(3-fluoro-2-hydroxypropyl)thiolane-2-carbonitrile (CAS No. 1855008-96-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. Continued research into this compound is likely to yield valuable insights into its mechanisms of action and pave the way for the development of novel therapeutic agents.